Cas no 1840265-40-8 (3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide)

3,5-Dimethyl-N-(piperidin-4-yl)furan-2-carboxamide is a heterocyclic compound featuring a furan-2-carboxamide scaffold substituted with methyl groups at the 3- and 5-positions, linked to a piperidin-4-yl amine moiety. This structure imparts unique physicochemical properties, including balanced lipophilicity and hydrogen-bonding capacity, making it a versatile intermediate in medicinal chemistry and drug discovery. Its rigid furan core and flexible piperidine tail enhance binding affinity to biological targets, particularly in central nervous system (CNS) and receptor modulation applications. The compound’s synthetic accessibility and potential for further derivatization underscore its utility in scaffold-based design and lead optimization. High purity grades are available for research applications.
3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide structure
1840265-40-8 structure
Product Name:3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide
CAS No:1840265-40-8
MF:
MW:
MDL:MFCD30486622
CID:4623237
PubChem ID:119386861
Update Time:2025-10-31

3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide
    • MDL: MFCD30486622

3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide Pricemore >>

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Additional information on 3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide

Comprehensive Overview of 3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide (CAS No. 1840265-40-8)

3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide (CAS No. 1840265-40-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furan-carboxamide structure, is often explored for its potential applications in drug discovery and development. The presence of both dimethyl and piperidin-4-yl moieties enhances its versatility, making it a subject of interest for researchers focusing on central nervous system (CNS) targeting molecules and enzyme modulation.

In recent years, the demand for furan derivatives like 3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide has surged due to their potential role in addressing neurodegenerative diseases and metabolic disorders. Searches for "furan-based drug candidates" and "piperidine derivatives in medicine" have spiked, reflecting the growing curiosity about this compound's therapeutic potential. Its structural similarity to known bioactive molecules further fuels speculation about its applicability in precision medicine and personalized therapeutics.

The synthesis of 3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide involves multi-step organic reactions, often starting with furan-2-carboxylic acid derivatives and piperidin-4-amine. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as even minor impurities can affect its biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with pharmaceutical standards.

One of the most discussed topics in forums and academic circles is the compound's potential as a kinase inhibitor or GPCR modulator. These properties align with current trends in targeting signal transduction pathways for cancer and inflammatory diseases. Additionally, its lipophilicity and blood-brain barrier permeability make it a candidate for CNS drug development, a hot topic in neuropharmacology research.

From a commercial perspective, CAS No. 1840265-40-8 is primarily supplied by specialty chemical manufacturers catering to drug discovery labs and academic institutions. The compound's niche applications mean it is often produced in small batches, with stringent storage requirements to maintain stability. Suppliers frequently highlight its use in high-throughput screening (HTS) and fragment-based drug design, addressing the needs of modern pharmaceutical R&D.

Environmental and safety considerations for 3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide are also critical. While not classified as hazardous, proper handling protocols are recommended to avoid unnecessary exposure. Researchers are increasingly interested in "green chemistry approaches" for synthesizing such compounds, reflecting broader industry shifts toward sustainability.

In conclusion, 3,5-dimethyl-N-(piperidin-4-yl)furan-2-carboxamide represents a compelling case study in the intersection of medicinal chemistry and drug development. Its structural features and biological relevance position it as a valuable tool for addressing unmet medical needs, particularly in neurology and oncology. As research progresses, this compound may well emerge as a cornerstone in next-generation therapeutics.

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